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Compound of Interest

Compound Name: Strophanthin K

Cat. No.: B1257722

For Researchers, Scientists, and Drug Development Professionals

Introduction

Strophanthin K is a complex mixture of cardiac glycosides extracted from the seeds of
Strophanthus kombe. These compounds are known for their potent cardiotonic properties,
primarily through the inhibition of the Na+/K+-ATPase enzyme system in cardiac muscle cells.
[1] This application note provides a detailed protocol for the characterization and quantification
of the major glycoside components of Strophanthin K using Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS). The methodologies described herein are essential for quality
control, pharmacokinetic studies, and new drug discovery efforts centered around these natural
products.

Experimental Protocols
Sample Preparation: Extraction of Cardiac Glycosides
from Strophanthus kombe Seeds

A robust extraction method is critical for the accurate profiling of Strophanthin K. Based on
comparative studies, hydroethanolic extraction under reflux of non-defatted seeds has been
shown to yield the highest concentration of cardenolides.[1]

Materials:
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e Dried Strophanthus kombe seeds

» Ethanol (96%)

» Deionized water

o Reflux apparatus

» Rotary evaporator

e Syringe filters (0.45 um)

Protocol:

e Grind the dried Strophanthus kombe seeds to a fine powder.

e To 10 g of the powdered seeds, add 100 mL of a 70:30 (v/v) ethanol:water solution.
o Perform extraction under reflux for 2 hours.

 Allow the mixture to cool to room temperature and then filter to separate the extract from the
solid seed material.

o Concentrate the extract using a rotary evaporator at a temperature not exceeding 50°C until
the ethanol is removed.

» Re-dissolve the resulting aqueous extract in a suitable volume of the initial mobile phase for
LC-MS/MS analysis.

« Filter the final solution through a 0.45 um syringe filter prior to injection into the LC-MS/MS
system.

LC-MS/MS Analysis

The separation and detection of the individual glycosides are achieved using a reverse-phase
HPLC system coupled to a tandem mass spectrometer.

Instrumentation:
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e High-Performance Liquid Chromatography (HPLC) system

» Reversed-phase C18 column (e.g., 150 mm x 2.1 mm, 5 pm particle size)

o Tandem mass spectrometer with an electrospray ionization (ESI) source

LC Method:

Mobile Phase A: 0.1% Formic acid in Water

» Mobile Phase B: 0.1% Formic acid in Acetonitrile

e Gradient: A linear gradient from 10% to 60% B over 30 minutes.
e Flow Rate: 0.2 mL/min

e Column Temperature: 30°C

e Injection Volume: 10 pL

MS/MS Method:

 lonization Mode: Negative Electrospray lonization (ESI-)

e Scan Type: Multiple Reaction Monitoring (MRM)

e Precursor and Product lons: See Table 1 for specific transitions for each analyte. In ESI-MS,
Strophanthin K glycosides typically form abundant adduct ions with formate, [M+HCOOQO]".
[2] Subsequent MS/MS experiments on the pseudomolecular ions [M-H]~ yield characteristic
fragment ions.[2]

Data Presentation

The following table summarizes the key quantitative data for the six major cardiac glycosides
identified in Strophanthin K, as characterized by LC-MS/MS.[2]

Table 1: LC-MS/MS Parameters for the Major Components of Strophanthin K
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Retention Time Precursor lon (m/z) Major Fragment
Compound Name .

(min) [M-H]- lons (m/z)
k-strophanthoside 15.2 711.3 549.2, 403.1, 385.1
k-strophanthin-3 18.5 549.2 403.1, 385.1
Helveticoside

o 20.1 549.2 403.1, 385.1

(erysimin)
Erysimoside 21.8 593.2 403.1, 385.1
Cymarin 23.5 548.3 403.1, 385.1
Neoglucoerysimoside 19.3 755.3 593.2, 403.1

Mandatory Visualizations
Experimental Workflow
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Sample Preparation

Strophanthus kombe Seeds

:

Grinding

:

Hydroethanolic Reflux Extraction

:

Concentration

:

Reconstitution

:

Filtration

LC—MS/NiS Analysis

HPLC Separation (C18)

:

Mass Spectrometry (ESI-)

:

Tandem MS (MRM)

Data %nalysis

Compound Identification

:

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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